ethyl (2E)-2-[[2-(4-nitrobenzoyl)hydrazinyl]methylidene]-3-oxobutanoate

• IUPAC Name: ethyl (2E)-2-[[2-(4-nitrobenzoyl)hydrazinyl]methylidene]-3-oxobutanoate
• InChI: InChI=1S/C14H15N3O6/c1-3-23-14(20)12(9(2)18)8-15-16-13(19)10-4-6-11(7-5-10)17(21)22/h4-8,15H,3H2,1-2H3,(H,16,19)/b12-8+
• InChI Key: YBXYQFPFLCJLTC-XYOKQWHBSA-N
• Canonical SMILES: CCOC(=O)C(=CNNC(=O)C1=CC=C(C=C1)[N+](=O)[O-])C(=O)C
• Isomeric SMILES: CCOC(=O)/C(=C/NNC(=O)C1=CC=C(C=C1)[N+](=O)[O-])/C(=O)C
• Molecular Formula: C14H15N3O6
• Molecular Weight: 321.28 g/mol

Description

The compound identified as “ethyl (2E)-2-[[2-(4-nitrobenzoyl)hydrazinyl]methylidene]-3-oxobutanoate” is a LEGO part known as a flexible hose with ribbed ends and a lime center pattern. This part is used in various LEGO sets and is known for its flexibility and durability. It is commonly used in LEGO Technic sets to simulate hoses and other flexible components.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of this LEGO part involves the molding of plastic materials. The specific synthetic routes and reaction conditions are proprietary to LEGO, but generally, the process involves:

Injection Molding: Plastic granules are melted and injected into a mold to form the desired shape.

Cooling and Ejection: The molded part is cooled and ejected from the mold.

Quality Control: The part undergoes quality control checks to ensure it meets LEGO’s standards.

Industrial Production Methods

The industrial production of this LEGO part is carried out in LEGO’s manufacturing facilities. The process includes:

Material Selection: High-quality plastic materials are selected for durability and flexibility.

Molding: The plastic is molded into the desired shape using high-precision molds.

Assembly: The molded parts are assembled into LEGO sets or packaged as individual parts for sale.

Chemical Reactions Analysis

As a LEGO part, “ethyl (2E)-2-[[2-(4-nitrobenzoyl)hydrazinyl]methylidene]-3-oxobutanoate” does not undergo chemical reactions in the traditional sense. the plastic material used in its production may undergo various chemical processes during manufacturing, such as:

Polymerization: The formation of long-chain polymers from monomers.

Additive Mixing: The addition of stabilizers, colorants, and other additives to enhance the properties of the plastic.

Scientific Research Applications

While “ethyl (2E)-2-[[2-(4-nitrobenzoyl)hydrazinyl]methylidene]-3-oxobutanoate” is primarily a LEGO part, it can be used in scientific research applications, particularly in the fields of engineering and design

Educational Tools: Used in educational settings to teach principles of engineering and mechanics.

Prototyping: Utilized in prototyping and design projects to simulate flexible components.

Robotics: Incorporated into robotics projects to create flexible joints and connections.

Mechanism of Action

The mechanism of action for “ethyl (2E)-2-[[2-(4-nitrobenzoyl)hydrazinyl]methylidene]-3-oxobutanoate” as a LEGO part involves its physical properties:

Flexibility: The ribbed design and material composition allow for flexibility, making it suitable for various applications in LEGO sets.

Durability: The high-quality plastic ensures the part can withstand repeated use and manipulation.

Comparison with Similar Compounds

Similar Compounds

LEGO Part 57539pb02: A flexible hose with ribbed ends and a different color pattern.

LEGO Part 14770: Another flexible hose with a different design and color.

Uniqueness

“ethyl (2E)-2-[[2-(4-nitrobenzoyl)hydrazinyl]methylidene]-3-oxobutanoate” is unique due to its specific color pattern and design, which makes it easily identifiable and suitable for specific applications within LEGO sets.